2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline

• IUPAC Name: 2-chloro-5-(5-propan-2-yl-1,3-benzoxazol-2-yl)aniline
• InChI: InChI=1S/C16H15ClN2O/c1-9(2)10-4-6-15-14(8-10)19-16(20-15)11-3-5-12(17)13(18)7-11/h3-9H,18H2,1-2H3
• InChI Key: UUCACZHYLIUZBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3)Cl)N
• Molecular Formula: C16H15ClN2O
• Molecular Weight: 286.75 g/mol

Description

2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline (2C5IPBOA) is a chemical compound belonging to the family of anilines. It is a colorless, volatile liquid with a pungent smell. It is an important intermediate in the synthesis of a variety of organic compounds. It is used in the synthesis of pharmaceuticals, dyes, and agrochemicals. It is also used in the production of a variety of organic materials such as polymers, resins, and surfactants.

Mechanism of Action

2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline is a nucleophilic reagent, meaning it can react with electrophilic species, such as carbonyl compounds, to form new compounds. It is also a strong base, and can react with acids to form salts. The reaction of this compound with acids is an important step in the synthesis of a variety of organic compounds.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is not known to be toxic or carcinogenic. It is not known to be mutagenic or teratogenic.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline has several advantages for use in laboratory experiments. It is relatively inexpensive and easily obtained. It is also relatively stable and can be stored at room temperature. However, it is volatile and has a pungent odor, so it should be handled with care.

Future Directions

There are a variety of potential future directions for research involving 2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline. It could be used in the synthesis of a variety of new compounds, such as polymers, surfactants, and resins. It could also be used in the synthesis of pharmaceuticals and agrochemicals. It could be used in the synthesis of a variety of organic compounds, such as amides, esters, and nitriles. It could also be used in the synthesis of new materials, such as polymers and composites. Additionally, it could be used as a reagent in the synthesis of new catalysts for a variety of reactions. Finally, it could be used in the synthesis of new drugs and drug delivery systems.

Synthesis Methods

2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline can be synthesized using a variety of methods. One method involves the reaction of 5-chloro-2-isopropylbenzo[d]oxazole (5C2IPBO) with sodium hydroxide and aniline. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 120-130 °C. The reaction produces this compound in a yield of 80-90%.

Scientific Research Applications

2-Chloro-5-(5-isopropylbenzo[d]oxazol-2-yl)aniline is used in a variety of scientific research applications. It has been used in the synthesis of a variety of new compounds, such as polymers, surfactants, and resins. It is also used in the synthesis of pharmaceuticals and agrochemicals. It has been found to be a useful reagent in the synthesis of a variety of organic compounds, such as amides, esters, and nitriles.